5,5-Dimethyl-8-oxo-5,6,7,8-tetrahydronaphthalene-2-carboxylic acid

• IUPAC Name: 5,5-dimethyl-8-oxo-6,7-dihydronaphthalene-2-carboxylic acid
• InChI: InChI=1S/C13H14O3/c1-13(2)6-5-11(14)9-7-8(12(15)16)3-4-10(9)13/h3-4,7H,5-6H2,1-2H3,(H,15,16)
• InChI Key: DGHJZSDUBZRQAR-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCC(=O)C2=C1C=CC(=C2)C(=O)O)C
• Molecular Formula: C13H14O3
• Molecular Weight: 218.25 g/mol
• CAS No.: 166977-95-3

Description

5,5-Dimethyl-8-oxo-5,6,7,8-tetrahydronaphthalene-2-carboxylic acid is a chemical compound with the molecular formula C13H14O3. It is related to other compounds such as 3,3-Dimethyl-5-oxo-5-(5,6,7,8-tetrahydronaphthalen-2-ylamino)pentanoic acid and 5-oxo-5,6,7,8-tetrahydro-2-naphthalenecarboxylic acid.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound include a molecular weight of 218.25. Other properties such as melting point, boiling point, and density are not explicitly mentioned in the search results.

Scientific Research Applications

Synthesis and Chemical Reactions

• Preparation and Reaction Processes : The compound has been used in the synthesis of various chemicals, particularly as an intermediate in reactions. For instance, Boger and Mullican (2003) described its use in the preparation and inverse-electron-demand Diels–Alder reaction, which is fundamental in organic synthesis (Boger & Mullican, 2003).

• Involvement in Synthesis of Complex Molecules : In a study by Göksu et al. (2003), this compound was used in the synthesis of 2-amino-1,2,3,4-tetrahydronaphthalene-6,7-diol, a process involving several steps and demonstrating its utility in complex chemical synthesis (Göksu et al., 2003).

• Structural Studies : Barcon et al. (2001) focused on the crystal structure of related compounds, highlighting the importance of such compounds in studying molecular geometry and hydrogen bonding (Barcon et al., 2001).

Chemical Design and Development

• Development of New Compounds : The compound is involved in the design and synthesis of new chemicals, as shown in the work of Das, Tang, and Evans (2012), where it was used in developing potential pan-RAR (retinoic acid receptor) agonists (Das, Tang, & Evans, 2012).

• Reaction with Zinc Enolates : Shchepin et al. (2006) explored its reaction with zinc enolates, which is significant for understanding and developing new reaction pathways (Shchepin et al., 2006).

• Synthesis of Dopaminergic Drugs : Göksu, SeÇen, and Sütbeyaz (2006) utilized it in synthesizing racemic 2-amino-1,2,3,4-tetrahydronaphthalene-5,6-diol, a dopaminergic drug, demonstrating its application in pharmacological synthesis (Göksu, SeÇen, & Sütbeyaz, 2006).

Synthesis routes and methods I

Procedure details

To a solution of methyl-5,5-dimethyl-5,6-dihydronaphthalen-8(7H)-one-2-carboxylate (Compound E2, 1.05 g, 4.5 mmol) in 10 mL of ethanol and THF (10 mL) was added sodiumhydroxide 9 mL (1M solution). The solution was stirred for 16 h and thereafter acidified with 10% HCl. The mixture was extracted with ethyl acetate, the combined organic layer was washed with water and brine, and dried over MgSO4. The solvent was distilled off under reduced pressure to afford the title compound as a white solid.

Synthesis routes and methods II

Procedure details

To a solution of methyl-5,5-dimethyl-5,6dihydro-naphthalen-8(7H)-one-2-carboxylate (Compound E2, 1.05 g, 4.5 mmol) in 10 mL of ethanol and THF (10 mL) was added sodiumhydroxide 9 mL (1M solution). The solution was stirred for 16 h and thereafter acidified with 10% HCl. The mixture was extracted with ethyl acetate, the combined organic layer was washed with water and brine, and dried over MgSO4. The solvent was distilled off under reduced pressure to afford the title compound as a white solid.